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Compound of Interest

Compound Name: Yellow 4

CAS No.: 1342-40-1

Cat. No.: B1172349

Get Quote

These application notes provide an overview of the principles, fabrication, and application of

biosensors developed for the detection of the synthetic food colorant Tartrazine and other

specific analytes. The methodologies detailed below are intended for researchers, scientists,

and professionals in drug development and food safety analysis.

Introduction
Tartrazine (TZ) is a synthetic azo dye widely used in food, pharmaceuticals, and cosmetics.[1]

[2] Due to potential health concerns such as allergies and hyperactivity in children, its usage is

strictly regulated, necessitating sensitive and reliable detection methods.[1][2] Electrochemical

biosensors offer a rapid, cost-effective, and highly sensitive alternative to traditional analytical

techniques.[1][2] This document outlines protocols for the development of two types of

tartrazine-based electrochemical biosensors: one for the direct detection of tartrazine using a

laccase-modified electrode, and another utilizing a poly(tartrazine)-modified electrode for the

detection of uric acid.

Principle of Detection
1. Laccase-Based Biosensor for Tartrazine Detection:
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This biosensor operates on the principle of the enzymatic oxidation of tartrazine by the laccase

enzyme. Laccase, a multi-copper oxidase, catalyzes the oxidation of a wide range of phenolic

and non-phenolic compounds, including the azo dye tartrazine.[3][4][5] When tartrazine comes

into contact with the laccase-immobilized electrode, it is oxidized, resulting in a measurable

electrochemical signal (e.g., a change in current).[3][4][5] The magnitude of this signal is

proportional to the concentration of tartrazine in the sample. The incorporation of gold

nanoparticles (AuNPs) can further enhance the sensitivity of the biosensor.[3][4][5]

2. Poly(Tartrazine)-Modified Biosensor for Uric Acid Detection:

In this application, a tartrazine polymer film is electrochemically deposited onto an electrode

surface. This poly(tartrazine)-modified electrode exhibits electrocatalytic activity towards the

oxidation of uric acid (UA). Uric acid is an important biomarker, and its abnormal levels can be

indicative of various diseases.[6] The modified electrode facilitates the electron transfer

process during the oxidation of uric acid, leading to an enhanced electrochemical signal at a

lower potential, which allows for sensitive and selective detection.[6]

Experimental Protocols
Protocol 1: Fabrication of a Laccase-Based Biosensor
for Tartrazine Detection
This protocol describes the fabrication of an electrochemical biosensor for tartrazine detection

by immobilizing laccase on a screen-printed electrode (SPE) modified with gold nanoparticles

and methacrylate-acrylate microspheres.[3][4][5]

Materials and Reagents:

Laccase enzyme

Methacrylate-acrylate microspheres

Gold nanoparticles (AuNPs)

Carbon-paste screen-printed electrode (SPE)

Phosphate buffer solution (PBS)
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Tartrazine standard solutions

Electrochemical workstation with a three-electrode system (working, counter, and reference

electrodes)

Procedure:

Preparation of Laccase-Conjugated Microspheres:

Add 1 g of methacrylate-acrylate microspheres to 10 mL of laccase enzyme solution.

Allow the mixture to react to facilitate the immobilization of laccase onto the microspheres.

Electrode Modification:

Prepare a composite material by mixing the laccase-conjugated microspheres with a

solution of gold nanoparticles.

Coat the surface of a carbon-paste screen-printed electrode with this composite mixture.

Allow the modified electrode to dry at room temperature.

Electrochemical Measurement:

Set up a three-electrode electrochemical cell containing a phosphate buffer solution (pH

5.0).

Use the modified SPE as the working electrode, a glassy carbon electrode as the counter

electrode, and an Ag/AgCl electrode as the reference electrode.

Add a known concentration of tartrazine to the electrochemical cell.

Perform differential pulse voltammetry (DPV) measurements by scanning the potential

from +0.60 V to +1.20 V.

Record the anodic peak current at approximately 1.1 V, which corresponds to the oxidation

of tartrazine.
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Data Presentation:

Parameter Value Reference

Linear Range 0.2 µM to 14 µM [3][4][5]

Limit of Detection (LOD) 0.04 µM [3][4][5]

Optimal pH 5.0 [3]

Operating Potential 1.1 V [3][4][5]

Stability Up to 30 days at 4 °C [4]

Protocol 2: Fabrication of a Poly(Tartrazine)-Modified
Biosensor for Uric Acid Detection
This protocol details the fabrication of a poly(tartrazine)-modified activated pencil graphite

electrode (pTRT/aPGE) for the electrochemical determination of uric acid.[6]

Materials and Reagents:

Pencil graphite electrode (PGE)

Tartrazine

Acetic acid-acetate buffer solution

Phosphate buffer solution (PBS)

Potassium chloride (KCl)

Uric acid standard solutions

Electrochemical workstation

Procedure:

Activation of the Pencil Graphite Electrode (aPGE):
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Activate the PGE by cycling the potential between -0.6 V and 2.0 V for five cycles at a

scan rate of 50 mV/s in a solution containing 0.1 M PBS (pH 7) and 0.1 M KCl.[6]

Electropolymerization of Tartrazine:

Prepare a solution containing 0.5 mM tartrazine in 0.1 M acetic acid-acetate buffer (pH

5.0).[6]

Immerse the activated PGE in this solution.

Electropolymerize tartrazine onto the electrode surface by cycling the potential between

-1.35 V and 1.60 V for 15 repetitive scans at a scan rate of 100 mV/s.[6] This creates the

poly(tartrazine) film (pTRT/aPGE).

Electrochemical Detection of Uric Acid:

Place the pTRT/aPGE in an electrochemical cell containing 0.05 M PBS (pH 7.5).[6]

Add the uric acid sample to the cell.

Perform differential pulse voltammetry (DPV) by scanning the potential from -0.4 V to 1.0

V.

The oxidation signal of uric acid will appear at approximately 275 mV.[6]

Data Presentation:

Parameter Value Reference

Linear Ranges 0.34–60 µM and 70–140 µM [6]

Limit of Detection (LOD) 0.10 µM [6]

Optimal pH 7.5 [6]

Operating Potential 275 mV [6]
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Signaling Pathway and Experimental Workflow
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Caption: Enzymatic detection of Tartrazine using a laccase-based biosensor.
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Caption: Workflow for the fabrication and use of the laccase-based Tartrazine biosensor.
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Caption: Workflow for the fabrication of a poly(tartrazine) modified electrode for uric acid

detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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